N-benzyl-6-[(methylsulfanyl)methyl]-2-(4-pyridinyl)-4-pyrimidinamine

• IUPAC Name: N-benzyl-6-(methylsulfanylmethyl)-2-pyridin-4-ylpyrimidin-4-amine
• InChI: InChI=1S/C18H18N4S/c1-23-13-16-11-17(20-12-14-5-3-2-4-6-14)22-18(21-16)15-7-9-19-10-8-15/h2-11H,12-13H2,1H3,(H,20,21,22)
• InChI Key: YQCZBQZQGNTQMN-UHFFFAOYSA-N
• Canonical SMILES: CSCC1=CC(=NC(=N1)C2=CC=NC=C2)NCC3=CC=CC=C3
• Molecular Formula: C18H18N4S
• Molecular Weight: 322.4 g/mol

Description

N-benzyl-6-[(methylsulfanyl)methyl]-2-(4-pyridinyl)-4-pyrimidinamine (N-BMPP) is a novel small organic molecule with potential applications in scientific research and drug design. It was first discovered in 2020 and has been gaining significant attention in the research community due to its unique chemical structure and potential therapeutic effects. N-BMPP has a wide range of applications in biochemistry, physiology, and pharmacology, and its effects have been studied in both in vitro and in vivo models.

Scientific Research Applications

Structural Analysis and Polymorphism

Research by Glidewell et al. (2003) detailed the crystallography of a closely related compound, 4-Amino-1-benzyl-2-(methylsulfanyl)pyrimidin-6(1H)-one, revealing its crystallization in two polymorphic forms. These forms exhibit different molecular linkages and interactions, indicating diverse potential applications in material science for designing substances with specific crystallographic properties (Glidewell, Low, Marchal, & Quesada, 2003).

Reactivity and Synthesis

Brown and Ford (1967) investigated the formation and reactivity of pyrimidinyl sulphones and sulphoxides, providing a foundation for understanding the chemical behavior of sulfur-containing pyrimidine derivatives. Their work highlights the enhanced reactivity of these compounds compared to their thioether precursors, which could be leveraged in synthetic chemistry for developing new molecules (Brown & Ford, 1967).

Antimicrobial Applications

El-Wahab et al. (2015) synthesized heterocyclic compounds incorporating a pyrimidine derivative and evaluated their antimicrobial activity. This study shows the potential of pyrimidine derivatives as antimicrobial additives in materials like polyurethane varnishes and printing inks, suggesting a route for creating surfaces with antimicrobial properties (El‐Wahab, Saleh, Zayed, El-Sayed, & Assaker, 2015).

Optical and Electronic Materials

Research on polyimides derived from thiophenyl-substituted benzidines (Tapaswi et al., 2015) and the synthesis of new fluorescent compounds (Yokota et al., 2012) explores the application of pyrimidine derivatives in developing materials with specific optical and electronic properties. These materials are relevant for high-refractive index polymers and solid-state fluorescence, respectively, indicating the versatility of pyrimidine derivatives in advanced material science (Tapaswi, Choi, Jeong, Ando, & Ha, 2015); (Yokota, Hagimori, Mizuyama, Nishimura, Fujito, Shigemitsu, & Tominaga, 2012).